![molecular formula C16H19NO3 B3988253 3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B3988253.png)
3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one
Overview
Description
3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one, also known as HMI-1, is a synthetic compound that has been used in scientific research for its potential therapeutic applications. HMI-1 belongs to the class of indole-2-ones, which have been found to possess a wide range of biological activities.
Scientific Research Applications
3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-tumor activity in vitro and in vivo, by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory activity, by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been studied for its potential neuroprotective effects, by reducing oxidative stress and inflammation in the brain.
Mechanism of Action
The mechanism of action of 3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways. This compound has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response. In addition, this compound has been shown to inhibit the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, by regulating the expression of cell cycle and apoptosis-related proteins. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, by regulating the expression of genes involved in inflammation. In addition, this compound has been shown to reduce oxidative stress and inflammation in the brain, by regulating the expression of antioxidant and anti-inflammatory genes.
Advantages and Limitations for Lab Experiments
3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in moderate to good yields. It has been shown to exhibit anti-tumor and anti-inflammatory activity, making it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects on other signaling pathways. In addition, its toxicity and pharmacokinetics have not been fully characterized, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on 3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)-1,3-dihydro-2H-indol-2-one. One direction is to further elucidate its mechanism of action, by identifying its molecular targets and downstream signaling pathways. Another direction is to optimize its chemical structure, to improve its potency and selectivity. In addition, further studies are needed to characterize its toxicity and pharmacokinetics, to determine its potential therapeutic applications. Finally, this compound may have applications beyond cancer and inflammation, and further research is needed to explore its potential in other disease areas.
properties
IUPAC Name |
3-hydroxy-1-methyl-3-(5-methyl-2-oxocyclohexyl)indol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-10-7-8-14(18)12(9-10)16(20)11-5-3-4-6-13(11)17(2)15(16)19/h3-6,10,12,20H,7-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFAODQBIWKOKBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(=O)C(C1)C2(C3=CC=CC=C3N(C2=O)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.